2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
Brand Name:
Vulcanchem
CAS No.:
625377-08-4
VCID:
VC0460647
InChI:
InChI=1S/C25H17F3N4O3S2/c26-25(27,28)17-8-18(13-5-6-19-20(7-13)35-12-34-19)31-23(16(17)10-30)36-11-22(33)32-24-15(9-29)14-3-1-2-4-21(14)37-24/h5-8H,1-4,11-12H2,(H,32,33)
SMILES:
C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=C(C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C(F)(F)F)C#N)C#N
Molecular Formula:
C25H17F3N4O3S2
Molecular Weight:
542.6g/mol
2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
CAS No.: 625377-08-4
Main Products
VCID: VC0460647
Molecular Formula: C25H17F3N4O3S2
Molecular Weight: 542.6g/mol
CAS No. | 625377-08-4 |
---|---|
Product Name | 2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide |
Molecular Formula | C25H17F3N4O3S2 |
Molecular Weight | 542.6g/mol |
IUPAC Name | 2-[6-(1,3-benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide |
Standard InChI | InChI=1S/C25H17F3N4O3S2/c26-25(27,28)17-8-18(13-5-6-19-20(7-13)35-12-34-19)31-23(16(17)10-30)36-11-22(33)32-24-15(9-29)14-3-1-2-4-21(14)37-24/h5-8H,1-4,11-12H2,(H,32,33) |
Standard InChIKey | WESDUEPAXKEREB-UHFFFAOYSA-N |
SMILES | C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=C(C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C(F)(F)F)C#N)C#N |
Canonical SMILES | C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=C(C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C(F)(F)F)C#N)C#N |
PubChem Compound | 4104565 |
Last Modified | Nov 13 2021 |
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